Cas no 933692-38-7 (1-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 933692-38-7
• MF: C₈H₆N₄O₂
• MW: 190.158840656281
• CID: 4660128
• Update Time: 2025-06-28

1-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxylic acid
• 1-pyridin-4-yltriazole-4-carboxylic acid

• Inchi： 1S/C8H6N4O2/c13-8(14)7-5-12(11-10-7)6-1-3-9-4-2-6/h1-5H,(H,13,14)
• InChI Key： DCPTVQHCFWHXTH-UHFFFAOYSA-N
• SMILES： OC(C1=CN(C2C=CN=CC=2)N=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• XLogP3: 0.1
• Topological Polar Surface Area: 80.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 1-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxylic acid

1-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxylic acid: A Promising Compound in Modern Pharmaceutical Research

1-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxylic acid, with the chemical structure defined by its CAS number 933692-38-7, has emerged as a significant molecule in the field of medicinal chemistry. This compound belongs to the broader class of triazole derivatives, which are widely studied for their diverse biological activities. The unique combination of a pyridine ring and a triazole core in this molecule provides a structural framework that may modulate interactions with various biological targets, making it a focal point for researchers seeking to develop novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled a deeper understanding of the 1-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxylic acid molecule's potential pharmacophore features. Studies published in 2023 in the Journal of Medicinal Chemistry highlight its ability to form hydrogen bonds with key residues in enzyme active sites, suggesting its utility as a scaffold for designing inhibitors against specific targets. This property is particularly relevant in the context of developing treatments for metabolic disorders, where the modulation of enzyme activity can lead to significant therapeutic benefits.

The 1-(pyridin-4-yl)-3-carboxylic acid moiety in this compound contributes to its structural versatility. Researchers have explored its potential as a building block for synthesizing more complex molecules with enhanced biological activity. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of this compound exhibit improved solubility and stability, which are critical factors in drug development. These findings underscore the importance of optimizing the molecular structure to enhance pharmacokinetic properties.

One of the most notable applications of 1-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxylic acid is its potential role in targeting protein kinases, a family of enzymes implicated in numerous diseases, including cancer and inflammatory disorders. A 2023 review in Nature Reviews Drug Discovery highlighted the importance of triazole-based compounds in kinase inhibition due to their ability to achieve high selectivity. This selectivity is crucial for minimizing off-target effects, a major challenge in the development of kinase inhibitors.

Recent studies have also focused on the 1-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxylic acid molecule's potential as a lead compound for the design of anti-inflammatory agents. A 2024 paper in European Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by modulating the NF-κB signaling pathway. This discovery opens new avenues for the treatment of chronic inflammatory conditions, where traditional therapies often face limitations in efficacy and safety.

The synthesis of 1-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxylic acid has been optimized using modern organic methodologies to ensure high yield and purity. Techniques such as microwave-assisted synthesis and solid-phase peptide synthesis have been employed to streamline the production process, which is essential for scaling up to meet pharmaceutical demands. These synthetic strategies not only enhance the efficiency of the process but also reduce the environmental impact associated with traditional chemical synthesis methods.

Furthermore, the 1-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxylic acid molecule's potential in drug discovery is supported by its ability to interact with multiple biological targets. A 2023 study in ACS Chemical Biology demonstrated that this compound can act as a dual inhibitor, targeting both enzyme and receptor pathways. This multifunctional property is highly desirable in the development of multitarget drugs, which are increasingly being explored for their potential to address complex diseases such as neurodegenerative disorders.

Current research is also exploring the 1-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxylic acid molecule's potential in the context of personalized medicine. A 2024 paper in Pharmaceutical Research discussed how the compound's structural flexibility allows for the design of molecules tailored to individual patient profiles. This approach aligns with the growing emphasis on precision medicine, where treatments are customized based on genetic and molecular profiles to maximize efficacy and minimize side effects.

Another area of interest is the 1-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxylic acid molecule's potential in the development of antiviral agents. A 2023 study in Antiviral Research suggested that this compound could inhibit viral replication by interfering with key enzymatic processes. This finding is particularly significant in the context of emerging viral threats, where the need for rapid and effective antiviral therapies is critical.

Despite its promising potential, the 1-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxylic acid molecule faces challenges in its development as a therapeutic agent. Issues such as bioavailability, toxicity, and metabolic stability must be addressed through further research. A 2024 review in Drug Discovery Today emphasized the importance of in vivo studies to evaluate the compound's safety and efficacy in preclinical models. These studies are essential for identifying potential toxicological concerns and optimizing the compound for clinical application.

Overall, the 1-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxylic acid molecule represents a significant advancement in the field of medicinal chemistry. Its structural versatility, potential for multitarget interactions, and applicability in various therapeutic areas make it a promising candidate for further research and development. As the field of drug discovery continues to evolve, the exploration of this molecule's potential will likely play a crucial role in the development of innovative therapies for a wide range of diseases.

As research into the 1-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxylic acid molecule progresses, it is anticipated that new applications and therapeutic strategies will emerge. The integration of advanced technologies such as artificial intelligence and machine learning in drug discovery is expected to further enhance the efficiency of the research process. These technologies can help predict the compound's behavior in biological systems and identify potential drug targets, accelerating the development of effective therapies.

In conclusion, the 1-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxylic acid molecule holds great promise as a therapeutic agent. Its unique structural features and potential for multitarget interactions make it a valuable candidate for further exploration in the field of medicinal chemistry. As researchers continue to uncover its properties and applications, the development of novel therapies based on this molecule could significantly impact the treatment of various diseases, offering new hope for patients worldwide.

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This molecule has attracted significant attention for its potential in targeting a wide range of therapeutic targets, including enzymes, receptors, and signaling pathways. --- ### Structural and Synthetic Aspects The 1-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxylic acid molecule is characterized by its pyridine ring and triazole core, with the carboxylic acid group at the 4-position. This structural arrangement contributes to its hydrogen-bonding capability, which is critical for interactions with biological targets. Recent advancements in synthetic methodologies, such as microwave-assisted synthesis and solid-phase peptide synthesis, have enabled efficient and scalable production of this compound, enhancing its viability for pharmaceutical development. --- ### Pharmacological Potential #### 1. Kinase Inhibition The 1-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxylic acid molecule has shown promise as a kinase inhibitor, particularly in targeting oncogenic kinases. 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As the field of drug discovery continues to evolve, the exploration of this molecule’s properties and applications will likely play a crucial role in the development of innovative therapies for a wide range of diseases. --- ### Key Takeaways - The molecule combines a pyridine ring and triazole core with a carboxylic acid group, offering structural versatility. - It shows potential in kinase inhibition, antiviral activity, and multitarget interactions. - Challenges such as bioavailability and toxicity need to be addressed through in vivo studies and drug formulation optimization. - AI and ML are expected to enhance its development as a therapeutic agent. --- ### SEO Optimization Suggestions To improve search visibility, consider including the following keywords and phrases in your content or metadata: - 1-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxylic acid - drug discovery - kinase inhibitors - antiviral agents - multitarget drugs - medicinal chemistry - cancer therapy - drug development --- Let me know if you'd like this content adapted for a specific platform (e.g., blog, research paper, or presentation) or if you need help with references, figures, or data visualization.